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Compound of Interest

Compound Name: N-Boc-N-bis(PEG3-azide)

Cat. No.: B609470

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-N-bis(PEG3-azide) is a heterobifunctional, branched polyethylene glycol (PEG) linker
that has emerged as a critical tool in the fields of bioconjugation, drug delivery, and proteomics.
Its unique architecture, featuring a Boc-protected amine and two terminal azide functionalities,
allows for the precise and efficient construction of complex biomolecular conjugates. The PEG
spacers enhance solubility and biocompatibility, making it an ideal component for applications
such as the development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS). This guide provides a comprehensive overview of its chemical
properties, a plausible synthetic protocol, and detailed methodologies for its application in click
chemistry.

Core Chemical Properties

The key chemical and physical properties of N-Boc-N-bis(PEG3-azide) are summarized in the
table below, providing a quick reference for researchers.
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Property Value Reference
Chemical Formula C21H41N708 [1]
Molecular Weight 519.6 g/mol [1]

CAS Number 1258939-38-6 [11[2]
Appearance Solid [3]

Purity Typically >95% [2]

Soluble in water, DMSO, DMF,
N and other common organic
Solubility _ [21[4]
solvents. The PEG chains

enhance aqueous solubility.

Recommended storage at
Storage -20°C in a dry, dark

environment to ensure stability.

Synthesis and Characterization

While specific proprietary synthesis methods may vary between suppliers, a plausible and
common synthetic route for N-Boc-N-bis(PEG3-azide) can be conceptualized based on
established organic chemistry principles for PEGylation and functional group transformations.

Plausible Synthetic Pathway

The synthesis of N-Boc-N-bis(PEG3-azide) likely involves a multi-step process starting from a
central amine-containing scaffold. A potential synthetic workflow is outlined below.
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Step 1: Boc Protection

(Starting Amine ScaffoIoD Gi-tert-butyl dicarbonate (Boc)ZO)

Base

(Boc-Protected Amine)

Step 2: PEGylation

(Boc-Protected Amine) (Zx Tosyl-PEG3-OH or MesyI—PEG3—OH)

Base (e.g., NaH)

(Boc—N-bis(PEGS—OH)

Step 3: Azidation

(Boc—N—bis(PEG?:-OHD (Azide Source (e.g., NaNSD

Activation|(e.g., MsClI, TsCl), then NaN3

E\I-BOC-N-bis(PEG&azideD
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Step 1: Deprotection (Optional)

(N-Boc-N-bis(PEG3-azideD Acidic Conditions (e.g., TFA))

(N-H-bis(PEG?»-azideD

Step 2: Click Chemistry Conjugation

E\I H-bis(PEG3-azide) or N-Boc-N-bis(PEG3- amde) 2x Alkyne-modified Molecule)

Cu(l) catalyst or Strain-promoted

Gs conjugated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Boc-N-bis(PEG3-
azide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609470#n-boc-n-bis-peg3-azide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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